![molecular formula C20H16O B1266117 1-[1,1'-Biphenyl]-4-yl-2-phenylethan-1-one CAS No. 2001-23-2](/img/structure/B1266117.png)
1-[1,1'-Biphenyl]-4-yl-2-phenylethan-1-one
Overview
Description
“1-[1,1’-Biphenyl]-4-yl-2-phenylethan-1-one” is a chemical compound that is part of the biphenyl family . Biphenyl-based compounds are clinically important for the treatments of hypertension and inflammation, while many more are under development for pharmaceutical uses .
Synthesis Analysis
The synthesis of this compound involves reacting 1-([1,1’-biphenyl]-4-yl)-2-bromoethan-1-one with various carboxylic acids using potassium carbonate in dimethylformamide at ambient temperature .Molecular Structure Analysis
The molecular structure of biphenyl compounds, which “1-[1,1’-Biphenyl]-4-yl-2-phenylethan-1-one” is a part of, consists of two connected phenyl rings .Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs)
This compound is utilized in the development of OLEDs due to its ability to form part of the emissive layer. The biphenyl core structure is often used in host materials for phosphorescent dyes in OLEDs, contributing to the efficiency and stability of the devices .
Medicine
In the medical field, derivatives of biphenyl compounds, like 1-[1,1’-Biphenyl]-4-yl-2-phenylethan-1-one, are used in the synthesis of various drugs. They serve as key intermediates in the production of medications with anti-inflammatory, anti-tumor, and anti-microbial properties .
Agriculture
Biphenyl derivatives are significant in agriculture, where they are used to create compounds that can act as growth promoters or pesticides. Their structural versatility allows for the development of new agricultural chemicals with improved safety and efficacy .
Liquid Crystals
The biphenyl structure is pivotal in the synthesis of liquid crystals. These materials are essential for display technologies, and biphenyl derivatives provide the necessary anisotropic properties for liquid crystal formation .
Pharmacology
In pharmacology, biphenyl derivatives are crucial for understanding drug interactions and effects. They are used to study the pharmacokinetics and pharmacodynamics of new drugs, aiding in the development of safer and more effective treatments .
Synthetic Organic Chemistry
The biphenyl moiety is a fundamental scaffold in synthetic organic chemistry. It is involved in various chemical reactions, such as cross-coupling reactions, which are essential for constructing complex organic molecules .
Nanotechnology
Biphenyl derivatives are explored in nanotechnology for their potential use in creating nano-sized structures with unique properties. These structures could be used in drug delivery systems, sensors, and other advanced materials .
Analytical Chemistry
In analytical chemistry, biphenyl derivatives are used as stationary phases in chromatography due to their ability to separate a wide range of chemical compounds. This is crucial for the analysis and purification of pharmaceuticals and other complex mixtures .
Mechanism of Action
Target of Action
The primary target of 1-[1,1’-Biphenyl]-4-yl-2-phenylethan-1-one is the PD-1/PD-L1 pathway . This pathway plays a crucial role in cancer immunotherapy, as it targets tumor immune escape and growth .
Mode of Action
1-[1,1’-Biphenyl]-4-yl-2-phenylethan-1-one, as a small-molecule inhibitor, interacts with the PD-1/PD-L1 pathway . It is believed to inhibit this pathway, thereby preventing tumor cells from evading the immune system .
Biochemical Pathways
It is known that the compound interferes with the pd-1/pd-l1 pathway , which is a key player in the immune response against cancer cells .
Pharmacokinetics
It is known that small-molecule inhibitors like this compound generally have advantages such as oral bioavailability, high tumor penetration, and better pharmacokinetic properties .
Result of Action
The molecular and cellular effects of 1-[1,1’-Biphenyl]-4-yl-2-phenylethan-1-one’s action are primarily related to its inhibition of the PD-1/PD-L1 pathway . By inhibiting this pathway, the compound prevents tumor cells from evading the immune system, potentially leading to enhanced immune response against the tumor cells .
properties
IUPAC Name |
2-phenyl-1-(4-phenylphenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16O/c21-20(15-16-7-3-1-4-8-16)19-13-11-18(12-14-19)17-9-5-2-6-10-17/h1-14H,15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNOSNNPSTLUBPC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)C2=CC=C(C=C2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40173823 | |
Record name | 1-(1,1'-Biphenyl)-4-yl-2-phenylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40173823 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[1,1'-Biphenyl]-4-yl-2-phenylethan-1-one | |
CAS RN |
2001-23-2 | |
Record name | 1-[1,1′-Biphenyl]-4-yl-2-phenylethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2001-23-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(1,1'-Biphenyl)-4-yl-2-phenylethan-1-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002001232 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(1,1'-Biphenyl)-4-yl-2-phenylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40173823 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-[1,1'-biphenyl]-4-yl-2-phenylethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.263 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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